Cas no 131395-23-8 (2-Methoxy-4-(trifluoromethoxy)aniline)

2-Methoxy-4-(trifluoromethoxy)aniline is a fluorinated aromatic amine with the molecular formula C₈H₈F₃NO₂. This compound features a methoxy group at the 2-position and a trifluoromethoxy group at the 4-position of the aniline ring, imparting unique electronic and steric properties. Its trifluoromethoxy substituent enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the trifluoromethoxy group also influences reactivity, enabling selective functionalization in synthetic chemistry. This intermediate is particularly useful in the development of bioactive molecules, offering advantages in solubility and stability compared to non-fluorinated analogs. Its structural features make it a versatile building block for advanced organic synthesis.

2-Methoxy-4-(trifluoromethoxy)aniline structure

131395-23-8 structure

Product Name:2-Methoxy-4-(trifluoromethoxy)aniline

CAS No:131395-23-8

MF:C₈H₈F₃NO₂

MW:207.149832725525

MDL:MFCD09832304

CID:4457267

PubChem ID:19742940

Update Time:2025-05-28

2-Methoxy-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Methoxy-4-(trifluoromethoxy)aniline
- SB78318
- AKOS015956667
- 131395-23-8
- JS-4595
- UHSZMPDNKZEQRZ-UHFFFAOYSA-N
- SCHEMBL9474451
- MDL： MFCD09832304
- Inchi： 1S/C8H8F3NO2/c1-13-7-4-5(2-3-6(7)12)14-8(9,10)11/h2-4H,12H2,1H3
- InChI Key： UHSZMPDNKZEQRZ-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(OC(F)(F)F)C=C1OC

Computed Properties

Exact Mass: 207.051
Monoisotopic Mass: 207.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 44.5A^2

2-Methoxy-4-(trifluoromethoxy)aniline Pricemore >>

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